molecular formula C12H19O3P B8275365 Diethyl (2,3-dimethylphenyl)phosphonate

Diethyl (2,3-dimethylphenyl)phosphonate

Cat. No.: B8275365
M. Wt: 242.25 g/mol
InChI Key: ZYGRNOKDSDSSIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Diethyl (2,3-dimethylphenyl)phosphonate is a useful research compound. Its molecular formula is C12H19O3P and its molecular weight is 242.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19O3P

Molecular Weight

242.25 g/mol

IUPAC Name

1-diethoxyphosphoryl-2,3-dimethylbenzene

InChI

InChI=1S/C12H19O3P/c1-5-14-16(13,15-6-2)12-9-7-8-10(3)11(12)4/h7-9H,5-6H2,1-4H3

InChI Key

ZYGRNOKDSDSSIY-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C1=CC=CC(=C1C)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture solution of 25.0 g (0.135 mol) of 3-bromo-o-xylene and 2.0 g (0.015 mol) of anhydrous nickel chloride was heated to 150° to 160° C., to which 26.9 g (0.162 mol) of triethyl phosphate was added for 1 to 2 hours. After the completion of the addition, it was mixed at that temperature and then cooled. To the cooled solution, 30 ml of water was added and mixed for another 30 minutes. It was then extracted three time with 100 ml of diethyl ether. The extracted solution was rinsed three times with a 5% sodium hydrogencarbonate solution and dried with anhydrous sodium sulfate. The ether solution was condensed and subjected to column chromatography to obtain 20 g of transparent liquid which had a chart (FIG. 2) of NMR spectrum in CDCl3 to find the following chemical structure; ##STR14##
Quantity
25 g
Type
reactant
Reaction Step One
Name
triethyl phosphate
Quantity
26.9 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
catalyst
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.